3(2H)-Benzofuranone, 2-(2-propenyl)-

• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 2-prop-2-enyl-1-benzofuran-3-one
• InChI: InChI=1S/C11H10O2/c1-2-5-10-11(12)8-6-3-4-7-9(8)13-10/h2-4,6-7,10H,1,5H2
• InChI Key: DPFUGCZLCZLPRV-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1C(=O)C2=CC=CC=C2O1
• CAS No.: 104034-51-7

Description

3(2H)-Benzofuranone, 2-(2-propenyl)- is an organic compound with a unique structure that includes a benzofuranone core and an allyl group attached to it

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3(2H)-Benzofuranone, 2-(2-propenyl)- can be achieved through several methods. One common approach involves the reaction of benzofuranone with allyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of 3(2H)-Benzofuranone, 2-(2-propenyl)- may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

3(2H)-Benzofuranone, 2-(2-propenyl)- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding epoxides or other oxygenated derivatives.

Reduction: Reduction reactions can convert the compound into its saturated analogs.

Substitution: The allyl group can participate in substitution reactions, leading to the formation of different substituted benzofuranones.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method for reduction.

Substitution: Nucleophiles such as halides or amines can be used in substitution reactions under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield epoxides, while reduction can produce saturated benzofuranones. Substitution reactions can lead to a variety of substituted derivatives .

Scientific Research Applications

3(2H)-Benzofuranone, 2-(2-propenyl)- has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s potential biological activity makes it a candidate for drug discovery and development.

Medicine: Research is ongoing to explore its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3(2H)-Benzofuranone, 2-(2-propenyl)- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the growth of certain bacteria by interfering with their metabolic processes .

Comparison with Similar Compounds

Similar Compounds

Cinnamaldehyde: Similar in structure with an allyl group attached to a benzene ring.

2-Propenal, 3-phenyl-: Another compound with an allyl group, but with different functional groups attached.

Uniqueness

3(2H)-Benzofuranone, 2-(2-propenyl)- is unique due to its benzofuranone core, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .